![molecular formula C15H24N2O2 B7512316 1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine](/img/structure/B7512316.png)
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine, also known as CPP, is a chemical compound that belongs to the class of piperidine derivatives. It is widely used in scientific research due to its unique properties, including its ability to bind to various receptors in the brain and nervous system.
Mechanism of Action
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine site. This prevents the binding of glycine, which is required for the activation of the receptor. By blocking the NMDA receptor, this compound can prevent excessive excitatory neurotransmitter release, which is associated with various neurological disorders, including epilepsy, stroke, and traumatic brain injury.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the severity of seizures in animal models of epilepsy, and to improve cognitive function in animal models of Alzheimer's disease. This compound has also been shown to have analgesic effects in animal models of pain, and to reduce anxiety and depression-like behaviors in animal models of these disorders.
Advantages and Limitations for Lab Experiments
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine is a useful tool for studying the NMDA receptor and its role in various neurological disorders. It is highly selective for the NMDA receptor, and its effects can be easily reversed by removing the compound from the experimental system. However, this compound has some limitations for lab experiments, including its short half-life and poor solubility in water.
Future Directions
There are many potential future directions for research on 1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine. One area of interest is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Another area of interest is the investigation of the effects of this compound on other neurotransmitter systems, such as dopamine and serotonin. Finally, the potential therapeutic applications of this compound in various neurological disorders, including epilepsy, Alzheimer's disease, and pain, warrant further investigation.
Synthesis Methods
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine can be synthesized using a variety of methods, including the reaction of cyclopropanecarbonyl chloride with piperidine, followed by the reaction of the resulting compound with piperidine-1-carboxamide. Another method involves the reaction of cyclopropanecarbonyl chloride with piperidine-1-carboxamide, followed by the reaction of the resulting compound with piperidine.
Scientific Research Applications
1-Cyclopropanecarbonyl-4-(piperidine-1-carbonyl)piperidine is widely used in scientific research due to its ability to bind to various receptors in the brain and nervous system. It has been shown to be a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning, memory, and synaptic plasticity. This compound has also been shown to bind to the sigma-1 receptor, which is involved in pain perception, anxiety, and depression.
properties
IUPAC Name |
cyclopropyl-[4-(piperidine-1-carbonyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2/c18-14(12-4-5-12)17-10-6-13(7-11-17)15(19)16-8-2-1-3-9-16/h12-13H,1-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COEOSKREMMUSEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.